Cas no 174813-81-1 (N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium)

N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium structure
174813-81-1 structure
Product Name:N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium
CAS No:174813-81-1
MF:C30H33ClN2O2RuS
MW:622.183225393295
MDL:MFCD03791032
CID:1011410
PubChem ID:253659919
Update Time:2025-04-20

N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium Chemical and Physical Properties

Names and Identifiers

    • RuCl[(S,S)-Tsdpen](mesitylene)
    • Chloro{[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II),RuCl[(S,S)-Tsdpen](mesitylene)
    • [N-[(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl]-4-methylbenzenesulfonamidato-κN]chloro[(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene]-ruthenium
    • Chloro(mesitylene)[(S,S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine]ruthenium(II)
    • RuCl[(S,S)-Tsdpen](mesitylene) RuCl[(S,S)-Tsdpen](mesitylene)
    • [(S,S)-N-(2-Amino-1,2-diphenylethyl)-p-toluenesulfonamide]chloro(mesitylene)ruthenium(II)
    • CHLORO{[(1S,2S)-(-)-2-AMINO-1,2-DIPHENYLETHYL](4-TOLUENESULFONYL)AMIDO}(MESITYLENE)RUTHENIUM(II)
    • Chloro{[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II)
    • RUCL((S S)-TSDPEN)(MESITYLENE)
    • Chloro[(1S,2S)-N-(p-toluenesulfonyl)-1,2-diphenylethanediamine](mesitylene)ruthenium(II)
    • Chloro[[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido](mesitylene)ruthenium(II)
    • N-[(1S,2S)-2-Amino-1,2-diphenylethyl]-4-methylbenzenesulfonamide;ruthenium(1+);1,3,5-trimethylbenzen
    • RuCl[(R,R)-Tsdpen(mesitylene)
    • Chloro{[(1S,2S)-(+)-2-aMino-1,2-diphenylethyl](4-toluenesulfonyl)aMido}(Mesitylene)rutheniuM(II),90% RuCl[(S,S)-Tsdpen](Mesitylene)
    • Chloro{[(1S,2S)-(+)-2-amino-1,2-diphenylethyl](4-toluenesulfonyl)amido}(mesitylene)ruthenium(II), min. 90% RuCl[(S,S)-Tsdpen](mesitylene)
    • N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium
    • 174813-81-1
    • F16626
    • CID 11017574
    • CHLORO{[(1S,2S)-(+)-2-AMINO-1,2-DIPHENYLETHYL](4-TOLUENESULFONYL)AMIDO(MESITYLENE)RUTHENIUM(II)
    • RuCl[(S,S)-TsDPEN](mesitylene), 95%
    • N-[(1S,2S)-2-AMINO-1,2-DIPHENYLETHYL]-N-(CHLORORUTHENIO)-4-METHYLBENZENESULFONAMIDE; MESITYLENE
    • MDL: MFCD03791032
    • Inchi: 1S/C21H21N2O2S.C9H12.ClH.Ru/c1-16-12-14-19(15-13-16)26(24,25)23-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17;1-7-4-8(2)6-9(3)5-7;;/h2-15,20-21H,22H2,1H3;4-6H,1-3H3;1H;/q-1;;;+2/p-1/t20-,21-;;;/m0.../s1
    • InChI Key: XBNBOGZUDCYNOJ-XCPIVNJJSA-M
    • SMILES: [Ru+]Cl.S(C1C=CC(C)=CC=1)([N-][C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N)(=O)=O.C1(C)C=C(C)C=C(C)C=1

Computed Properties

  • Exact Mass: 618.06800
  • Monoisotopic Mass: 622.099467g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 566
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6

Experimental Properties

  • Density: No data available
  • Melting Point: 241-249 °C
  • Flash Point: No data available
  • PSA: 57.79000
  • LogP: 8.67250
  • Sensitiveness: air sensitive

N-(1S,2S)-2-(Amino-κN)-1,2-diphenylethyl-4-methylbenzenesulfonamidato-κNchloro(1,2,3,4,5,6-η)-1,3,5-trimethylbenzene-ruthenium Pricemore >>

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